Cas no 473538-10-2 (Methyl 3-[4-(hydroxymethyl)-1,3-thiazol-2-yl]benzoate)

• Product Name: Methyl 3-[4-(hydroxymethyl)-1,3-thiazol-2-yl]benzoate
• CAS No: 473538-10-2
• MF: C₁₂H₁₁NO₃S
• MW: 249.285641908646
• CID: 1518055
• PubChem ID: 69688376
• Update Time: 2025-04-21

Methyl 3-[4-(hydroxymethyl)-1,3-thiazol-2-yl]benzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-[4-(hydroxymethyl)-1,3-thiazol-2-yl]benzoate
• DTXSID40741107
• A1-33311
• SCHEMBL6165485
• 473538-10-2
• Methyl3-(4-(hydroxymethyl)thiazol-2-yl)benzoate
• methyl 3-(4-(hydroxymethyl)thiazol-2-yl)benzoate
• 3-(4-hydroxymethyl-thiazol-2-yl)-benzoic acid methyl ester
• GCRVOUCLHCAJSR-UHFFFAOYSA-N

• Inchi： 1S/C12H11NO3S/c1-16-12(15)9-4-2-3-8(5-9)11-13-10(6-14)7-17-11/h2-5,7,14H,6H2,1H3
• InChI Key： GCRVOUCLHCAJSR-UHFFFAOYSA-N
• SMILES： S1C=C(CO)N=C1C1C=CC=C(C(=O)OC)C=1

Computed Properties

• Exact Mass: 249.04596439g/mol
• Monoisotopic Mass: 249.04596439g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 275
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 87.7Ų

Experimental Properties

• Density: 1.318